Cas no 53918-05-1 (5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine)

5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine structure
53918-05-1 structure
Product Name:5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine
CAS No:53918-05-1
MF:C5H5N3S2
MW:171.243297338486
MDL:MFCD00175753
CID:874108
PubChem ID:2063261
Update Time:2025-04-19

5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(2-propyn-1-ylthio)-1,3,4-Thiadiazol-2-amine
    • 5-(2-Propynylsulfanyl)-1,3,4-thiadiazol-2-ylamine
    • 5-(PROPYN-3-YLTHIO)-1,3,4-THIADIAZOL-2-AMINE
    • 5-prop-2-ynylsulfanyl-1,3,4-thiadiazol-2-amine
    • 2-amino-5-(2-propynyl)thio-1,3,4-thiadiazole
    • 2-Amino-5-(2-propynylthio)-1,3,4-thiadiazol
    • 5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine
    • 5-prop-2-ynylthio-1,3,4-thiadiazole-2-ylamine
    • propynylsulfanylthiadiazolylamine
    • 5-(Prop-2-yn-1-ylthio)-1,3,4-thiadiazol-2-amine
    • AKOS000203924
    • 53918-05-1
    • 5-[(Prop-2-yn-1-yl)sulfanyl]-1,3,4-thiadiazol-2-amine
    • 5-(propargylsulfanyl)-1,3,4-thiadiazol-2-amine
    • MFCD00175753
    • JS-012C
    • CS-0313488
    • STK233274
    • DB-071761
    • J-516386
    • Z18452519
    • SCHEMBL5818958
    • DTXSID40366218
    • F1595-0058
    • MDL： MFCD00175753
    • Inchi： 1S/C5H5N3S2/c1-2-3-9-5-8-7-4(6)10-5/h1H,3H2,(H2,6,7)
    • InChI Key： SJSZAQLZKIYESE-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1SCC#C

Computed Properties

  • Exact Mass: 170.99200
  • Monoisotopic Mass: 170.99248952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Melting Point: 134-136°
  • PSA: 105.34000
  • LogP: 1.42680

5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine Security Information

  • HazardClass：IRRITANT

5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
047569-500mg
5-(2-Propynylsulfanyl)-1,3,4-thiadiazol-2-ylamine
 53918-05-1 >95%
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Apollo Scientific
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2-Amino-5-[(propyn-3-yl)thio]-1,3,4-thiadiazole
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5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylamine
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5-(2-propynylsulfanyl)-1,3,4-thiadiazol-2-ylamine
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Chemenu
CM521829-5g
5-(Prop-2-yn-1-ylthio)-1,3,4-thiadiazol-2-amine
 53918-05-1 95%
5g
 $*** 2023-05-30
abcr
AB235045-500 mg
5-(2-Propynylsulfanyl)-1,3,4-thiadiazol-2-ylamine, 95%; .
 53918-05-1 95%
500 mg
 €132.00 2023-07-20
abcr
AB235045-1 g
5-(2-Propynylsulfanyl)-1,3,4-thiadiazol-2-ylamine, 95%; .
 53918-05-1 95%
1 g
 €187.10 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
047569-500mg
5-(2-Propynylsulfanyl)-1,3,4-thiadiazol-2-ylamine
 53918-05-1 >95%
500mg
 1250.0CNY 2021-07-13

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